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For Researchers, Scientists, and Drug Development Professionals

Introduction

Technetium-99 (°°Tc) is a significant contributor to the long-term radiological risk of nuclear
waste due to its long half-life (2.13 x 10° years) and the high mobility of its common
pertechnetate (TcOa4~) form in the environment. Effective immaobilization of °°Tc is a critical
challenge in the safe disposal of nuclear waste. This document provides detailed application
notes and experimental protocols for the immobilization of technetium oxides in two primary
waste forms: borosilicate glass and ceramic materials (pyrochlore and perovskite structures).
The aim is to provide researchers and scientists with the necessary information to fabricate and
evaluate the performance of these waste forms.

Data Presentation: Comparative Performance of
Technetium Waste Forms

The following tables summarize key quantitative data on the performance of different waste
forms for technetium immobilization.
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Technetium  Technetium Leaching

Test
Waste Form Loading Retention Rate Reference
Method
(wt%) (%) (9/m?d)
Borosilicate
1.1x1073-
Glass ~0.0003 18- 77 PCT [1]
o 8.5x 1073
(oxidizing)
Borosilicate 0.02
Glass ~0.0003 45 -75 (normalized MCC-1 [1]
(reducing) mass loss)
_ 1.48 x 1077
Nd2Tc207 High (not ) N ASTM
N High (specific [2]
Pyrochlore specified) ] C1220-10
weight loss)
SrTcOs High (not ] Data not ASTM
: i, High _ [3]
Perovskite specified) available C1220-10

Table 1: Technetium Immobilization Performance in Various Waste Forms.

. Pyrochlore . .
Parameter Borosilicate Glass . Perovskite Ceramic
Ceramic
Processing
~1150 °C 1200 - 1600 °C 900 - 1550 °C
Temperature

Waste Loading

Capacity Low High High
Chemical Durability Good Excellent Excellent
Radiation Stability Good Excellent Excellent
Volatility of Tc High (as Tc207) Low (as TcO2) Low (as TcO2)

Table 2: General Properties of Technetium Waste Forms.

Experimental Protocols
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l. Borosilicate Glass Waste Form

A. Fabrication of Technetium-Doped Borosilicate Glass

This protocol describes the laboratory-scale synthesis of a borosilicate glass waste form
containing technetium.

Materials:

« Silicon dioxide (SiO2)

» Boric oxide (B203)

e Sodium oxide (Naz0)

e Aluminum oxide (Al203)

e Calcium oxide (CaO)

o Potassium pertechnetate (KTcOa) or Technetium dioxide (TcOz)
e Alumina crucible

e High-temperature furnace

Procedure:

o Batch Preparation: Weigh the raw materials in the desired proportions to achieve the target
glass composition. A typical low-activity waste glass composition is approximately 70-76.5%
SiOz2, 3-12% B203, 3-8.5% Naz0, 6.3-11% Al20s, and <5% CaO.

e Mixing: Thoroughly mix the powdered raw materials to ensure a homogeneous batch.

o Technetium Addition: Add the desired amount of KTcOa4 or TcO:z to the batch and mix again.
For oxidizing conditions, KTcOa is used. For reducing conditions, TcOz: is used, and a
reducing agent (e.g., sucrose) may be added to the batch.

o Melting: Transfer the batch to an alumina crucible and place it in a high-temperature furnace.
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o Ramp the temperature to 1150 °C at a rate of 5 °C/min.

o Hold at 1150 °C for 2-4 hours to ensure complete melting and homogenization.

e Pouring and Annealing:

o

Remove the crucible from the furnace and pour the molten glass into a pre-heated mold.

[¢]

Transfer the mold to an annealing oven set at 500 °C.

Hold at 500 °C for 1 hour.

[e]

[e]

Slowly cool the glass to room temperature over several hours to relieve internal stresses.
B. Durability Assessment: Product Consistency Test (PCT) - ASTM C1285

This protocol outlines the procedure for assessing the chemical durability of the fabricated
borosilicate glass using the Product Consistency Test (PCT).

Materials and Equipment:

e Crushed and sized glass sample (-100 to +200 mesh)

e Deionized water (ASTM Type 1)

o Stainless steel or PFA Teflon® vessels with airtight seals
e Oven capable of maintaining 90 + 2 °C

 Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or other suitable analytical
instrument

Procedure:

o Sample Preparation: Crush the annealed borosilicate glass and sieve to obtain particles in
the size range of -100 to +200 mesh. Wash the sieved particles with deionized water and
ethanol to remove fines, then dry in an oven at 90 °C.

e Leaching Test Setup:
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o Place a known mass of the dried glass powder into a clean, dry leaching vessel.

o Add a volume of deionized water to achieve a specific surface area to volume (SA/V) ratio.
A common ratio is 2000 m~1.

o Seal the vessel tightly.

» Leaching: Place the sealed vessel in an oven at 90 + 2 °C for a specified duration (typically 7
days for the standard PCT).

e Leachate Analysis:

o After the leaching period, remove the vessel from the oven and allow it to cool to room
temperature.

o Carefully open the vessel and extract a sample of the leachate.

o Filter the leachate through a 0.45 um filter.

o Analyze the filtered leachate for the concentration of technetium and other elements of
interest using ICP-MS.

o Calculation of Normalized Leach Rate: The normalized leach rate (LRi) for element i is
calculated using the following equation:

LRi = (Ci * V) / (fi * SA* 1)

Where:

o Ci = concentration of element i in the leachate (g/L)

[¢]

V = volume of the leachate (L)

o

fi = mass fraction of element i in the unleached glass

[e]

SA = surface area of the glass sample (m?)

o

t = leaching time (days)
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Il. Ceramic Waste Forms

A. Fabrication of Pyrochlore (Nd2Tcz207) Ceramic

This protocol describes the solid-state synthesis of a pyrochlore ceramic waste form for
technetium immobilization.

Materials:

o Neodymium(lll) oxide (Nd203)

e Technetium(IV) oxide (TcO2)

o Mortar and pestle or ball mill

e Alumina crucible

e Tube furnace with controlled atmosphere capabilities

o Press for pelletizing

Procedure:

e Precursor Preparation: Stoichiometrically weigh Nd20Os and TcOz powders.

e Mixing: Intimately mix the powders using a mortar and pestle or a ball mill to ensure
homogenetity.

» Calcination:
o Place the mixed powder in an alumina crucible.

o Heat the powder in a tube furnace under an inert atmosphere (e.g., argon) to 1000 °C for
4 hours to form the pyrochlore precursor.

o Pelletizing:

o Allow the calcined powder to cool.
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o Press the powder into pellets using a hydraulic press at approximately 200 MPa.
e Sintering:
o Place the pellets in the tube furnace under an inert atmosphere.

o Heat to 1400-1600 °C for 10-20 hours to achieve densification and form the final
pyrochlore ceramic.

o Cool the furnace slowly to room temperature.

B. Fabrication of Perovskite (SrTcOs) Ceramic

This protocol describes the solid-state synthesis of a perovskite ceramic waste form.

Materials:

e Strontium carbonate (SrCOs)

e Technetium(IV) oxide (TcO2)

e Mortar and pestle or ball mill

e Alumina crucible

e Tube furnace with controlled atmosphere capabilities

o Press for pelletizing

Procedure:

Precursor Preparation: Stoichiometrically weigh SrCOs and TcO2 powders.

Mixing: Thoroughly mix the powders.

Calcination: Heat the mixed powder in an alumina crucible in a tube furnace under an inert
atmosphere to 900 °C for 12 hours.

Pelletizing: Cool the calcined powder and press it into pellets.
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 Sintering: Sinter the pellets in an inert atmosphere at 1200-1300 °C for 24 hours.
C. Durability Assessment: Static Leach Test - ASTM C1220-10

This protocol outlines the procedure for assessing the chemical durability of monolithic ceramic
waste forms.

Materials and Equipment:

e Monolithic ceramic sample of known dimensions

e Deionized water (ASTM Type 1) or other specified leachant

o PFA Teflon® or stainless steel leaching vessel

o Oven capable of maintaining a constant temperature (e.g., 90 °C)
e ICP-MS

Procedure:

o Sample Preparation: Prepare a monolithic sample of the ceramic with a well-defined
geometric surface area. Clean the sample with deionized water and ethanol and dry it.

e Leaching Test Setup:

[¢]

Measure the dimensions of the sample to calculate the surface area (SA).

o

Place the sample in the leaching vessel.

[e]

Add a sufficient volume of leachant (V) to achieve the desired SA/V ratio (typically low for
this test).

Seal the vessel.

[e]

e Leaching: Place the vessel in an oven at the desired temperature (e.g., 90 °C) for a specified
duration.

e Leachate Analysis: Follow the same procedure as for the PCT test (Section 1.B.4).
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» Calculation of Normalized Mass Loss: The normalized mass loss (NLi) for element i is
calculated as:

NLi = (mi) / (fi * SA)

Where:

o mi = mass of element i in the leachate (g)

o fi = mass fraction of element i in the waste form

o SA = surface area of the specimen (m?)

Visualizations
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Caption: Experimental workflow for waste form fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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